Cas no 2137942-29-9 (2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester
• CAS No: 2137942-29-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5300069
• Update Time: 2025-11-06

2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester

• Inchi： 1S/C10H15NO2/c1-10(2)7-6-8(11-10)4-5-9(12)13-3/h8,11H,6-7H2,1-3H3
• InChI Key： IEDLYZPNMRQXOV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1CCC(C)(C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester

Exploring the Chemistry and Applications of 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester (CAS No. 2137942-29-9)

The compound 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester (CAS No. 2137942-29-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine ring and a propynoic acid ester moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, where its scaffold could serve as a building block for novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for high-purity chemical intermediates like 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester has surged, driven by advancements in precision medicine and green chemistry. This compound's methyl ester group enhances its solubility, making it suitable for various reaction conditions. Additionally, the 5,5-dimethyl-2-pyrrolidinyl substituent contributes to its stereochemical stability, a critical factor in designing enantioselective catalysts. These properties align with the growing focus on sustainable synthesis and atom-efficient methodologies in modern laboratories.

From an industrial perspective, CAS No. 2137942-29-9 is often discussed in forums exploring scalable synthetic routes and cost-effective production. Its compatibility with cross-coupling reactions and click chemistry protocols has positioned it as a valuable tool for high-throughput screening in medicinal chemistry. Moreover, its potential role in developing biodegradable materials has sparked interest among environmental scientists, especially in the context of reducing carbon footprints in chemical manufacturing.

Analytical studies of 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester emphasize its characterization via NMR spectroscopy and mass spectrometry, techniques frequently searched by synthetic chemists. The compound's spectral data is crucial for quality control, ensuring batch-to-batch consistency in research settings. Furthermore, its thermal stability under microwave-assisted synthesis conditions has been a topic of interest, reflecting the broader trend toward energy-efficient chemical processes.

As the scientific community continues to explore structure-activity relationships, 2-Propynoic acid, 3-(5,5-dimethyl-2-pyrrolidinyl)-, methyl ester remains a compelling subject for academic and industrial research. Its intersection with AI-driven drug design and computational modeling highlights its relevance in cutting-edge science. Future studies may uncover additional applications in catalysis or material science, solidifying its role as a multifaceted chemical entity.